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Compound of Interest

Compound Name: Hexyl methacrylate

Cat. No.: B093831 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical aspect of laboratory operations. This guide

provides essential, step-by-step procedures for the proper disposal of hexyl methacrylate, a

common reagent in various research and development applications. Adherence to these

guidelines is paramount to protecting personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with hexyl methacrylate. It is a combustible liquid that can cause skin and eye irritation, and

may cause an allergic skin reaction or respiratory irritation.[1] Always handle hexyl
methacrylate in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][2] In case of a

spill, absorb the liquid with an inert material and collect it in a suitable, closed container for

disposal.[1]

Step-by-Step Disposal Procedures
The primary and most recommended method for the disposal of hexyl methacrylate is through

a licensed chemical waste disposal company.[2] This ensures that the waste is handled and

treated in accordance with all applicable federal, state, and local regulations.

Operational Plan for Hexyl Methacrylate Waste:
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Segregation and Collection:

Do not mix hexyl methacrylate waste with other waste streams.

Collect waste hexyl methacrylate in its original container or a clearly labeled, compatible

container. The container must be in good condition and have a secure, tight-fitting lid.

Label the waste container clearly as "Hazardous Waste: Hexyl Methacrylate." Include the

date of accumulation.

Storage of Waste:

Store the waste container in a designated, well-ventilated hazardous waste accumulation

area.[2]

Keep the container away from sources of ignition, heat, and direct sunlight.[1][3]

Ensure the storage area is secure and accessible only to authorized personnel.[2]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the waste disposal company with an accurate description of the waste, including

its composition and volume.

Disposal of Empty Containers:

Empty containers that held hexyl methacrylate must also be disposed of properly.

Containers can be triple-rinsed with a suitable solvent (e.g., alcohol), and the rinsate

collected as hazardous waste.[2]

After triple-rinsing, the container may be punctured to render it unusable and then

disposed of in a sanitary landfill, or sent for recycling or reconditioning, depending on local

regulations.[2]
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Alternative Disposal Method:

In some cases, controlled incineration with flue gas scrubbing may be used for the disposal of

hexyl methacrylate.[2] This should only be carried out by a licensed waste disposal facility

with the appropriate permits and equipment.

Quantitative Data Summary
While specific quantitative disposal limits are determined by local and national regulations, the

following table summarizes key physical and safety data for hexyl methacrylate.

Property Value Source

Flash Point 180°F (82.2°C) [3]

Boiling Point 153 to 185°F at 8 mmHg [3]

Specific Gravity 0.88 [3]

Water Solubility Slightly soluble [3]

Experimental Protocols
The disposal procedures outlined above are based on standard safety protocols for handling

hazardous chemical waste and do not involve experimental methodologies. For specific

experimental protocols involving hexyl methacrylate, researchers should consult their

institution's safety manuals and relevant scientific literature.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of hexyl
methacrylate waste in a laboratory setting.
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Caption: Workflow for the proper disposal of hexyl methacrylate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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